Cas no 916255-02-2 (1-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one)

• Product Name: 1-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one
• CAS No: 916255-02-2
• MF: C₁₆H₁₆F₃N₃O
• MW: 323.312953948975
• CID: 3167156
• PubChem ID: 57743036
• Update Time: 2025-06-08

1-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 916255-02-2
• SCHEMBL1664972
• 1-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one
• 1-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one
• KPDSUGAHNBSNAC-UHFFFAOYSA-N

• Inchi： 1S/C16H16F3N3O/c1-8-13(9(2)21-20-8)7-22-6-10(3-15(22)23)12-4-11(17)5-14(18)16(12)19/h4-5,10H,3,6-7H2,1-2H3,(H,20,21)
• InChI Key： KPDSUGAHNBSNAC-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C1CC(N(CC2C(C)=NNC=2C)C1)=O)F)F

Computed Properties

• Exact Mass: 323.12454663Da
• Monoisotopic Mass: 323.12454663Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49Ų

Additional information on 1-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one

Introduction to 1-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one (CAS No. 916255-02-2)

1-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one, with the CAS number 916255-02-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrrolidinones and features a unique combination of a pyrazole ring and a trifluorophenyl group, which contribute to its distinct chemical and biological properties.

The structural complexity of 1-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one makes it an intriguing candidate for various pharmacological studies. The pyrazole ring is known for its bioisosteric properties and ability to modulate biological activities, while the trifluorophenyl group enhances lipophilicity and metabolic stability. These features collectively make the compound a promising lead for drug discovery and development.

Recent research has focused on the potential of 1-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one as a selective inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively target these kinases without affecting other essential enzymes makes it a valuable tool in the development of targeted cancer therapies.

In addition to its anticancer properties, 1-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 1-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one have also been studied extensively. Research indicates that the compound has good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, its low toxicity profile in preclinical studies supports its safety for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 1-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one in various therapeutic settings. Early results from phase I trials have shown promising outcomes in terms of tolerability and preliminary efficacy. These findings have paved the way for more advanced clinical trials to explore its full therapeutic potential.

In conclusion, 1-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one (CAS No. 916255-02-2) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing the treatment of various diseases.